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Compound of Interest

Compound Name: ATX-0126

Cat. No.: B8265240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes publicly available safety and toxicological information

on ATX-0126. It is intended for informational purposes for research and drug development

professionals. Specific quantitative toxicological data, such as LD50 and No-Observed-

Adverse-Effect-Level (NOAEL), for ATX-0126 are not publicly available. The information

presented here is based on limited preclinical data and safety data sheets.

Introduction
ATX-0126 is an ionizable cationic lipid that serves as a critical component in the formulation of

lipid nanoparticles (LNPs) for the delivery of nucleic acid-based therapeutics, such as small

interfering RNA (siRNA) and messenger RNA (mRNA).[1][2][3][4] Its chemical structure, with a

CAS Number of 2230647-37-5 and molecular formula C44H86N2O5S, is designed to facilitate

the encapsulation of genetic material and its subsequent release into the cytoplasm of target

cells.[5] The safety profile of ATX-0126 is a key consideration for its application in therapeutic

LNP formulations. This guide provides a summary of the available safety and preliminary

toxicology data for ATX-0126.

Hazard Identification and Classification
Based on the available Safety Data Sheet (SDS), ATX-0126 is classified with the following

hazards according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).[5]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

ATX-0126 is not classified as a carcinogen by the International Agency for Research on Cancer

(IARC) or the American Conference of Governmental Industrial Hygienists (ACGIH).[5]

Preliminary Preclinical Safety Profile
Publicly available information from preclinical studies provides a qualitative overview of the

safety profile of ATX-0126. These findings suggest a manageable and transient toxicity profile.

Observation Description

General Toxicity
Preclinical studies have indicated "manageable

transient toxicity".[1]

Hepatotoxicity

Mild and reversible cytoplasmic vacuolation in

hepatocytes has been observed, along with

short-term elevation of liver enzymes

(ALT/AST).[1][6]

Immune Response
Transient immune responses have been noted.

[1]

Cumulative Toxicity
No evidence of cumulative toxicity has been

reported.[1]

Pharmacokinetics
Studies have shown rapid clearance of ATX-

0126-containing LNPs.[1][6]

Physicochemical Properties Relevant to Safety
The physicochemical properties of ionizable lipids are crucial determinants of both their efficacy

and safety. For the class of lipids to which ATX-0126 belongs, a pKa in the range of 6.0-6.6 and
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a calculated log D (cLogD) between 10 and 14 have been associated with good in vivo activity.

The pKa of ATX-0126 is reported to be 6.38.[1][2][3][4] This property is critical for its function,

allowing for a net positive charge in the acidic endosome to facilitate nucleic acid release, and

a neutral charge at physiological pH to reduce toxicity.

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of ATX-0126 are not publicly

available. However, a general workflow for the preclinical safety assessment of a novel lipid

excipient can be conceptualized.
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Figure 1: Generalized workflow for preclinical safety assessment of a novel lipid excipient.

Mechanism of LNP-Mediated Nucleic Acid Delivery
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The safety profile of ATX-0126 is intrinsically linked to its role in the mechanism of LNP-

mediated nucleic acid delivery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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